
Application Note: Elemental Analysis of
Ferronickel using ICP-AES

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferronickel

Cat. No.: B1172207 Get Quote

Introduction
Ferronickel is a crucial ferroalloy, primarily composed of iron and nickel, used extensively in

the production of stainless steels and other nickel-containing alloys. The precise determination

of its elemental composition is paramount for quality control and to ensure the final products

meet stringent metallurgical specifications. Inductively Coupled Plasma - Atomic Emission

Spectrometry (ICP-AES) is a powerful and reliable analytical technique for the multi-elemental

analysis of ferronickel. Its wide linear dynamic range and high sensitivity allow for the

simultaneous determination of major, minor, and trace elements.

This application note provides a comprehensive protocol for the elemental analysis of

ferronickel using ICP-AES, covering sample preparation by microwave digestion, instrumental

parameters, and strategies for mitigating spectral interferences inherent in the complex

ferronickel matrix.

Data Presentation
The elemental composition of ferronickel can vary depending on its grade and intended

application. The following table summarizes typical concentration ranges for key elements in

ferronickel.

Table 1: Typical Elemental Composition of Ferronickel
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Element Symbol
Typical Concentration
Range (%)

Nickel Ni 20 - 40

Iron Fe 60 - 80

Cobalt Co 0.5 - 1.5

Silicon Si < 2.0

Carbon C < 1.0

Sulfur S < 0.1

Phosphorus P < 0.03

Copper Cu < 0.2

Chromium Cr < 0.1

Arsenic As < 0.01

Experimental Protocols
Sample Preparation: Microwave-Assisted Acid Digestion
A microwave-assisted acid digestion procedure is employed to ensure the complete dissolution

of the ferronickel sample, providing a clear aqueous solution suitable for ICP-AES analysis.

This method is faster and more efficient than traditional hot plate digestion.

Materials and Reagents:

Ferronickel sample (powdered or fine granules)

Concentrated Nitric Acid (HNO₃), trace metal grade

Concentrated Hydrochloric Acid (HCl), trace metal grade

Deionized (DI) water (18 MΩ·cm)

Microwave digestion system with high-pressure vessels
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Protocol:

Accurately weigh approximately 0.25 g of the homogenized ferronickel sample into a clean,

dry microwave digestion vessel.

In a fume hood, carefully add 6 mL of concentrated HNO₃ and 2 mL of concentrated HCl to

the vessel containing the sample.

Gently swirl the vessel to ensure the sample is fully wetted by the acids.

Allow the vessel to stand for 15-20 minutes to allow for any pre-reaction to subside.

Seal the digestion vessels according to the manufacturer's instructions and place them in the

microwave digestion system.

Program the microwave system with a suitable temperature ramp and hold time. A typical

program is as follows:

Ramp to 180°C over 15 minutes.

Hold at 180°C for 20 minutes.

After the digestion program is complete, allow the vessels to cool to room temperature

before opening them in a fume hood.

Carefully open the vessels and quantitatively transfer the digested solution to a 100 mL

volumetric flask.

Rinse the digestion vessel several times with small volumes of DI water and add the rinsings

to the volumetric flask.

Dilute the solution to the 100 mL mark with DI water, cap the flask, and mix thoroughly.

A blank solution should be prepared in the same manner, omitting the ferronickel sample.

ICP-AES Analysis
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The prepared sample solutions are then analyzed using an ICP-AES instrument. Due to the

high iron and nickel matrix, specific operating parameters and analytical wavelengths must be

selected to ensure accuracy and minimize interferences.

Instrumentation:

An ICP-AES spectrometer with radial or dual-view capabilities is recommended for high matrix

samples like ferronickel to reduce matrix effects.

Table 2: Recommended ICP-AES Operating Parameters

Parameter Recommended Setting

RF Power 1.2 - 1.5 kW

Plasma Gas Flow Rate 12 - 15 L/min

Auxiliary Gas Flow Rate 0.8 - 1.2 L/min

Nebulizer Gas Flow Rate 0.6 - 0.8 L/min

Sample Uptake Rate 1.0 - 1.5 mL/min

Plasma View Radial or Dual View

Integration Time 1 - 5 seconds

Replicates 3

Table 3: Recommended Analytical Wavelengths and Potential Interferences
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Element Wavelength (nm)
Potential Spectral
Interferences

Nickel (Ni) 231.604 Fe

221.647 Fe, Co

Iron (Fe) 259.940 -

238.204 -

Cobalt (Co) 228.616 Fe

238.892 Fe

Copper (Cu) 324.754 -

224.700 Fe

Silicon (Si) 251.611 Fe

288.158 Fe

Sulfur (S) 180.731 -

182.034 -

Phosphorus (P) 177.495 Cu

213.618 Fe

Chromium (Cr) 267.716 Fe

205.560 Fe

Arsenic (As) 189.042 Al

193.759 -

Calibration:

Matrix-matched calibration standards are essential for accurate quantification. Prepare a series

of calibration standards containing known concentrations of the analytes in a solution that

closely matches the acid concentration and the major element (Fe and Ni) concentrations of
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the digested ferronickel samples. Alternatively, the method of standard additions can be used

for critical measurements.

Interference Correction:

Given the complexity of the ferronickel matrix, spectral interferences are a significant

consideration. The high number of emission lines from iron and nickel can overlap with the

analytical lines of minor and trace elements.[1][2] The following strategies are recommended:

Wavelength Selection: Choose analytical wavelengths that are free from known spectral

interferences from the major matrix elements.[2]

Background Correction: Utilize off-peak background correction points to accurately measure

and subtract the background emission near the analyte peak.

Inter-element Correction (IEC): Employ IEC factors within the instrument software to

mathematically correct for direct spectral overlaps. This involves analyzing single-element

solutions of the interfering elements to determine their contribution at the analyte

wavelength.

Mandatory Visualization
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Caption: Experimental workflow for ferronickel analysis by ICP-AES.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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